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Compound of Interest

Compound Name:
4-Hydroxy-5-methoxy-2-

nitrobenzoic acid

Cat. No.: B1611470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy-5-methoxy-2-
nitrobenzoic acid, a valuable chemical intermediate in pharmaceutical research and

development. Due to the limited availability of detailed public data for this specific compound,

this guide also includes information on closely related isomers and derivatives to provide a

broader context for its synthesis, characterization, and potential applications.

Chemical Identifiers and Properties
While a specific PubChem entry for 4-Hydroxy-5-methoxy-2-nitrobenzoic acid (CAS No.

140647-01-4) is not readily available, data for structurally similar compounds provide insights

into its likely characteristics. The identifiers for several related molecules are summarized in the

table below.
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Identifier

4-Hydroxy-5-
methoxy-2-
nitrobenzoic
acid

Methyl 5-
hydroxy-4-
methoxy-2-
nitrobenzoate[
1]

4-Hydroxy-3-
methoxy-5-
nitrobenzoic
acid[2]

4-
(Benzyloxy)-5-
methoxy-2-
nitrobenzoic
acid[3]

CAS Number 140647-01-4[4] 215659-03-3 15785-54-3 60547-92-4

PubChem CID Not Available 53396387 15527939 10859633

Molecular

Formula
C₈H₇NO₆ C₉H₉NO₆ C₈H₇NO₆ C₁₅H₁₃NO₆

Molecular Weight 213.14 g/mol 227.17 g/mol 213.14 g/mol 303.27 g/mol

InChI Not Available

InChI=1S/C9H9

NO6/c1-15-8-4-

6(10(13)14)5(3-

7(8)11)9(12)16-

2/h3-4,11H,1-

2H3

InChI=1S/C8H7

NO6/c1-15-6-3-

4(8(11)12)2-

5(7(6)10)9(13)14

/h2-3,10H,1H3,

(H,11,12)

InChI=1S/C15H1

3NO6/c1-21-13-

7-

11(15(17)18)12(

16(19)20)8-

14(13)22-9-10-5-

3-2-4-6-10/h2-

8H,9H2,1H3,

(H,17,18)

InChIKey Not Available
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SMILES Not Available
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Synthesis and Experimental Protocols
A direct and detailed experimental protocol for the synthesis of 4-Hydroxy-5-methoxy-2-
nitrobenzoic acid is not readily available in the surveyed literature. However, a plausible

synthetic route can be inferred from the synthesis of its isomer, 5-hydroxy-4-methoxy-2-
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nitrobenzoic acid, which is produced from 4,5-dimethoxy-2-nitrobenzoic acid.[5] This suggests

that selective demethylation of a dimethoxy-nitrobenzoic acid precursor is a viable strategy.

A patented process for a similar compound involves the reaction of a 4,5-dimethoxy-2-

nitrobenzoic acid compound with a base, followed by acidification.[5]

Hypothetical Synthetic Pathway:
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4,5-Dimethoxy-2-nitrobenzoic acid 4-Hydroxy-5-methoxy-2-nitrobenzoic acid
Selective Demethylation

Synthesis & Characterization
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In vitro Assays
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Affinity Chromatography

Mechanism of Action Studies
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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